Cas no 39519-04-5 (1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-)

• Product Name: 1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-
• CAS No: 39519-04-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1509368
• Update Time: 2024-08-23

1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2-ethyl-2,3-dihydro-3-imino-

• Inchi： 1S/C10H10N2O/c1-2-12-9(11)7-5-3-4-6-8(7)10(12)13/h3-6,11H,2H2,1H3
• InChI Key： AWFPHEJBWMYZLX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=N)N1CC

Computed Properties

• Exact Mass: 174.0794

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 282.0±23.0 °C(Predicted)
• PSA: 44.16
• pka: 5.15±0.20(Predicted)